Cas no 31037-50-0 (Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-)

31037-50-0 structure
Product name:Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-
Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-
- 4,4'-(1,10-Phenanthroline-4,7-diyl)di(benzene-1-sulfonic acid)
- 4,7-diphenyl-1,10-phenanthroline 4',4''-disulfonic acid
- 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonic acid
- bathophenanthroline 4',4''-disulfonic acid
- Q27147662
- 4-[7-(4-sulfophenyl)-1,10-phenanthrolin-4-yl]benzenesulfonic Acid
- CHEBI:78159
- SCHEMBL338486
- 31037-50-0
- DTXSID70866276
-
- Inchi: InChI=1S/C24H16N2O6S2/c27-33(28,29)17-5-1-15(2-6-17)19-11-13-25-23-21(19)9-10-22-20(12-14-26-24(22)23)16-3-7-18(8-4-16)34(30,31)32/h1-14H,(H,27,28,29)(H,30,31,32)
- InChI Key: HGFIOWHPOGLXPU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 492.04497858Da
- Monoisotopic Mass: 492.04497858Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 838
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 151Ų
Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis- Related Literature
-
Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
-
Katharina Franziska Pirker Food Funct., 2010,1, 262-268
-
Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
-
Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
-
Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
-
Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
-
7. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
-
8. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
-
Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
-
Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
31037-50-0 (Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-) Related Products
- 1344951-32-1((1R)-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol)
- 2295505-69-8((3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl fluoride)
- 2680835-23-6(Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)
- 2229540-48-9(5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine)
- 2227890-83-5(rac-(1R,3R)-3-2-(4-fluorophenyl)ethenyl-2,2-dimethylcyclopropylmethanamine)
- 2482-57-7(1-Bromo-2-butanol)
- 451468-54-5(2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-ethylphenyl)acetamide)
- 1267451-56-8(2-(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)ethan-1-ol)
- 1142199-98-1(5-[4-(Trifluoromethyl)phenyl]-1,2,4-triazine-3-thiol)
- 872854-80-3(N-(2,4-dimethoxyphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide)
Recommended suppliers
atkchemica
Gold Member
CN Supplier
Reagent

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
